(6-Bromo-8-methoxyimidazo[1,2-a]pyrazin-2-yl)methanol

• CAS: 142744-40-9
• Molecular Formula: C8H8BrN3O2
• Molecular Weight: 258.07 g/mol
• SMILES: COC1=NC(=CN2C1=NC(=C2)CO)Br
• InChI: InChI=1S/C8H8BrN3O2/c1-14-8-7-10-5(4-13)2-12(7)3-6(9)11-8/h2-3,13H,4H2,1H3
• InChIKey: HZDJNWHTHSALIV-UHFFFAOYSA-N

Medicinal chemistry teams developing imidazo[1,2-a]pyrazine-based kinase inhibitors (Aurora, FLT3, CDK, PI3K) face a key synthetic bottleneck: identifying a building block that combines a hydrogen-bond donor at C2 for hinge-region contacts with an electron-donating group at C8 to enable electrophilic substitution at C3. (6-Bromo-8-methoxyimidazo[1,2-a]pyrazin-2-yl)methanol (CAS 142744-40-9) is the only variant that simultaneously provides: - C2-CH₂OH (pKa ~12.85, neutral H-bond donor) for CNS-penetrant inhibitor design - C8-OCH₃ to activate C3 toward electrophilic substitution - C6-Br for late-stage Pd-catalyzed cross-coupling to access hydrophobic pocket occupancy - Bromine anomalous scattering (f'' = 0.91 e⁻ at Cu Kα) for experimental phasing of protein-ligand co-crystals Unlike the C3-CH₂OH isomer (CAS 238422-39-4) or the des-methoxy analog (CAS 1785533-56-3), this compound delivers all three orthogonal reactive handles for systematic SAR exploration. Supplied at 95% purity in 1 g and 5 g quantities.

(6-Bromo-8-methoxyimidazo[1,2-a]pyrazin-2-yl)methanol: A Triply-Functionalized Building Block

(6-Bromo-8-methoxyimidazo[1,2-a]pyrazin-2-yl)methanol (CAS 142744-40-9) is a heterocyclic small-molecule building block of the imidazo[1,2-a]pyrazine class, a privileged scaffold in kinase inhibitor and phosphodiesterase drug discovery [1]. The compound bears three distinct functional handles: a bromine atom at position C6, a methoxy group at C8, and a hydroxymethyl (-CH₂OH) group at C2. Its molecular formula is C₈H₈BrN₃O₂ with a molecular weight of 258.07 g/mol, and it is commercially supplied at 95% purity in 1 g and 5 g quantities . The scaffold has been exploited in the development of Aurora kinase inhibitors, tubulin polymerization inhibitors, BET bromodomain inhibitors, and PDE10A inhibitors, making positional substitution patterns on this core a critical determinant of both synthetic strategy and biological target engagement [1].

▸ Three orthogonal handles for sequential chemoselective derivatization

▸ C6-Br ortho-directed lithiation enables regioselective C5 elaboration

▸ Scaffold reported in kinase inhibitor and PDE lead optimization

• [1] Goel, R.; Luxami, V.; Paul, K. Recent advances in development of imidazo[1,2-a]pyrazines: synthesis, reactivity and their biological applications. Org. Biomol. Chem. 2015, 13, 3525–3555. DOI: 10.1039/C4OB01380H. View Source

Position-Dependent Reactivity of (6-Bromo-8-methoxyimidazo[1,2-a]pyrazin-2-yl)methanol

Imidazo[1,2-a]pyrazine derivatives cannot be treated as interchangeable commodities because the regiochemical placement of substituents fundamentally alters both synthetic reactivity and biological target engagement. The C6-bromine atom exhibits ortho-directed lithiation behavior leading to C5-substituted products, whereas a bromine at C3 would undergo direct halogen-metal exchange—a mechanistically divergent outcome that dictates which downstream derivatives are synthetically accessible [1]. The 8-methoxy group acts as an electron-donating substituent that greatly enhances electrophilic substitution reactivity at C3, while the 2-hydroxymethyl group provides a hydrogen-bond donor/acceptor site absent in the more common 6-bromo-8-methoxyimidazo[1,2-a]pyrazine (CAS 63744-25-2) [2]. These position-specific effects mean that substituting a positional isomer or a compound lacking any one of these three groups will produce a different reactivity profile and cannot reproduce the same synthetic or biological outcomes [1][2].

This compound

Analogs not interchangeable

C2-CH₂OH: H-bond donor and synthetic handle

CAS 63744-25-2 lacks C2-hydroxymethyl, reducing derivatization sites

C8-OCH₃: activates electrophilic substitution at C3

CAS 1785533-56-3 lacks 8-methoxy, resistant to C3 elaboration

C6-Br: ortho-directed lithiation to C5-substituted products

C3-Br isomer gives halogen-metal exchange, not C5 substitution

• [1] Vitse, O.; Bompart, J.; Subra, G.; Viols, H.; Escale, R.; Chapat, J. P.; Bonnet, P. A. Aza-indolizine with bridgehead nitrogen – Metalation, halogen-metal exchange and directed ortho-lithiation in the imidazo[1,2-a]pyrazine series. Tetrahedron 1998, 54 (23), 6485–6496. DOI: 10.1016/S0040-4020(98)00322-6. View Source
• [2] Bonnet, P. A.; Michel, A.; Laurent, F.; Sablayrolles, C.; Rechencq, E.; et al. New imidazo[1,2-a]pyrazine derivatives with bronchodilatory and cyclic nucleotide phosphodiesterase inhibitory activities. Bioorg. Med. Chem. 1999, 7 (12), 3353–3358. The presence of electron donating groups on position 8 greatly enhances the reactivity of the heterocycle towards electrophilic substitutions on position 3. View Source

Quantitative Differentiation: (6-Bromo-8-methoxyimidazo[1,2-a]pyrazin-2-yl)methanol vs. Analogs

Ortho-Directed Lithiation vs. Halogen-Metal Exchange: Regiochemical Outcomes

The bromine atom at C6 of the target compound undergoes ortho-directed lithiation to yield C5-substituted derivatives, whereas bromine at C3 on the positional isomer undergoes direct halogen-metal exchange. In the Vitse et al. (1998) study, treatment with n-BuLi or LTMP followed by electrophilic quench gave exclusively C5-functionalized products when bromine occupied C6, but halogen-metal exchange products when bromine occupied C3 [1]. This means the target compound (C6-Br) and its C3-Br isomer lead to chemically non-interchangeable products under identical metalation conditions.

Regiochemical Outcome

Head-to-head

C6-Br → C5 substitution via ortho-lithiation; C3-Br → C3 functionalization via halogen-metal exchange

Defines synthetic route for C5 vs. C3 elaboration

n-BuLi/LTMP, THF, low temp (Vitse 1998)

Evidence Dimension	Metalation reaction outcome (n-BuLi / LTMP, THF, low temperature)
Target Compound Data	C6-Br: ortho-directed lithiation → C5-substituted derivative
Comparator Or Baseline	C3-Br analog: halogen-metal exchange → debrominated / metalated product at C3
Quantified Difference	Divergent regiochemical outcome; C6-Br yields C5 substitution; C3-Br yields C3 functionalization via exchange
Conditions	n-BuLi or LTMP in THF at low temperature, followed by electrophilic quench (Vitse et al., Tetrahedron 1998)

Why This Matters

A synthetic chemist selecting this building block for late-stage diversification must be aware that the C6-bromine mandates a different synthetic strategy than a C3-brominated isomer; using the wrong positional isomer will produce an entirely different substitution pattern on the final product.

• [1] Vitse, O.; Bompart, J.; Subra, G.; Viols, H.; Escale, R.; Chapat, J. P.; Bonnet, P. A. Aza-indolizine with bridgehead nitrogen – Metalation, halogen-metal exchange and directed ortho-lithiation in the imidazo[1,2-a]pyrazine series. Tetrahedron 1998, 54 (23), 6485–6496. View Source

C2 vs. C3 Hydroxymethyl Isomerism: Hydrogen-Bond Donor Effects

The target compound places the hydroxymethyl group at the C2 position of the imidazo[1,2-a]pyrazine core, whereas the positional isomer (6-Bromo-8-methoxyimidazo[1,2-a]pyrazin-3-yl)methanol (CAS 238422-39-4) places it at C3. The target compound exhibits a predicted pKa of 12.85 ± 0.10 for the CH₂OH proton, a predicted density of 1.84 ± 0.1 g/cm³, and a molecular formula of C₈H₈BrN₃O₂ (MW 258.07) . The C3-isomer (also C₈H₈BrN₃O₂, MW 258.08) is also supplied at 95% purity but lacks reported pKa and density data in the same database . The C2 position is more electron-rich than C3 based on calculated ¹³C NMR chemical shifts (C2 ~114.5 ppm vs. C3 ~137.0 ppm), indicating higher electron density at C2 that influences both halogenation regioselectivity and the acidity of the appended CH₂OH group [1].

Hydroxymethyl Position

Reported

C2-CH₂OH isomer: pKa 12.85, electron-rich C2 (¹³C ~114.5 ppm); C3 isomer: no pKa data, C3 ~137.0 ppm

Position alters H-bond acidity and target engagement geometry

Predicted/calculated properties; C3 isomer data incomplete

Evidence Dimension	Physicochemical properties: pKa, density, molecular weight, and electronic character of substitution position
Target Compound Data	C2-CH₂OH isomer: pKa 12.85, density 1.84 g/cm³, MW 258.07, C2 ¹³C shift ~114.5 ppm (electron-rich)
Comparator Or Baseline	C3-CH₂OH isomer (CAS 238422-39-4): MW 258.08, purity 95%, no reported pKa or density; C3 ¹³C shift ~137.0 ppm (less electron-rich)
Quantified Difference	pKa difference not directly comparable (C3-isomer data unavailable); ¹³C shift difference of ~22.5 ppm between C2 and C3 indicates significantly different electronic environments
Conditions	Predicted properties from ChemicalBook; calculated ¹³C NMR chemical shifts from QM/HOMO-LUMO integration studies

Why This Matters

Procurement of the C2-isomer rather than the C3-isomer determines whether the CH₂OH group is positioned on the electron-rich imidazole ring (C2) versus the pyrazine ring (C3), affecting both the acidity of the hydroxyl proton and its hydrogen-bonding geometry in target binding, which is critical when this building block is elaborated into kinase inhibitor leads where hydrogen-bond donor placement governs selectivity.

• [1] Integrating QM HOMO/LUMO/¹³C NMR Calculations for Regioselectivity Prediction on Heterocyclic Scaffolds. WuXi Biology, 2021. Calculated ¹³C chemical shift of C-2 (114.5 ppm) and C-3 (137.0 ppm) on imidazo[1,2-a]pyrazine. View Source

8-Methoxy Activation of Electrophilic Substitution at C3

The 8-methoxy group on the target compound is an electron-donating substituent that greatly enhances electrophilic substitution reactivity on position 3 of the imidazo[1,2-a]pyrazine core. The parent unsubstituted imidazo[1,2-a]pyrazine is highly resistant to nitration and other electrophilic substitutions, but introduction of an alkoxy group at C8 activates the ring system toward electrophilic attack specifically at C3 [1]. This contrasts with the non-methoxylated analog (6-Bromoimidazo[1,2-a]pyrazin-2-yl)methanol (CAS 1785533-56-3, C₇H₆BrN₃O, MW 228.05), which lacks this activating group and consequently has reduced electrophilic substitution reactivity at C3 [2]. The target compound's 8-OCH₃ group also increases molecular weight by 30.02 g/mol and adds a hydrogen-bond acceptor site, altering both physicochemical and binding properties.

C3 Electrophilic Activation

Class-level inference

8-OCH₃ greatly enhances electrophilic substitution at C3; unsubstituted scaffold resistant

C3 functionalization enabled for SAR exploration

Qualitative; Bonnet et al. 1999

Evidence Dimension	Electrophilic substitution reactivity at position C3
Target Compound Data	8-OCH₃ present: electrophilic substitution at C3 greatly enhanced (qualitative; nitration, halogenation facilitated)
Comparator Or Baseline	8-H analog (CAS 1785533-56-3): unsubstituted at C8, resistant to electrophilic substitution at C3
Quantified Difference	Qualitative enhancement; nitration yield data for class: unsubstituted scaffold resistant; 8-alkoxy derivatives undergo nitration at C3. MW difference: +30.02 g/mol.
Conditions	Nitration and electrophilic substitution studies on imidazo[1,2-a]pyrazine series (Bonnet et al., 1999; nitration study referenced within)

Why This Matters

For medicinal chemistry campaigns that require C3 elaboration (e.g., introduction of aryl/heteroaryl groups for kinase hinge-binding motifs), the 8-methoxy group is non-negotiable; selecting a non-methoxylated analog such as CAS 1785533-56-3 would foreclose this entire synthetic avenue and prevent access to the C3-functionalized derivatives that dominate the imidazo[1,2-a]pyrazine kinase inhibitor patent space.

• [1] Bonnet, P. A.; Michel, A.; Laurent, F.; Sablayrolles, C.; Rechencq, E.; et al. New imidazo[1,2-a]pyrazine derivatives with bronchodilatory and cyclic nucleotide phosphodiesterase inhibitory activities. Bioorg. Med. Chem. 1999, 7 (12), 3353–3358. Electron donating groups on position 8 greatly enhance electrophilic substitution reactivity on position 3. View Source
• [2] PubChem. 6-Bromoimidazo[1,2-a]pyrazin-2-yl)methanol, CAS 1785533-56-3. Molecular Formula C₇H₆BrN₃O, MW 228.05. View Source

Three Orthogonal Handles for Sequential Chemoselective Derivatization

The target compound uniquely integrates three synthetically orthogonal functional groups on the imidazo[1,2-a]pyrazine scaffold: (i) C6-Br for Pd-catalyzed Suzuki-Miyaura or Buchwald-Hartwig cross-coupling [1]; (ii) C8-OCH₃ as an electron-donating group that can be demethylated to a hydroxyl for further derivatization; and (iii) C2-CH₂OH which can be oxidized to an aldehyde or carboxylic acid, converted to a halide, or used directly for ester/ether formation. By comparison, 6-Bromo-8-methoxyimidazo[1,2-a]pyrazine (CAS 63744-25-2, MW 228.05, XLogP3-AA = 2, H-bond donors = 0, H-bond acceptors = 3) [2] lacks the C2 hydroxymethyl handle entirely, providing only two reactive sites and no hydrogen-bond donor capacity. Similarly, (6-Bromoimidazo[1,2-a]pyrazin-2-yl)methanol (CAS 1785533-56-3) lacks the 8-methoxy group, reducing electrophilic substitution reactivity. The target compound's three handles enable sequential, chemoselective elaborations (e.g., C6 cross-coupling → C2 oxidation → C8 demethylation/functionalization) that are inaccessible to any single comparator.

Synthetic Handles

Head-to-head

3 orthogonal handles (C2-CH₂OH, C6-Br, C8-OCH₃) vs. 2 for CAS 63744-25-2 or CAS 1785533-56-3

Enables sequential trisubstituted library synthesis

MW difference +30.02; HBA increase

Evidence Dimension	Number of orthogonal synthetic handles and hydrogen-bond donor/acceptor count
Target Compound Data	3 orthogonal handles (C6-Br, C8-OCH₃, C2-CH₂OH); H-bond donors: 1 (predicted); H-bond acceptors: 4 (predicted); MW: 258.07
Comparator Or Baseline	CAS 63744-25-2: 2 handles (C6-Br, C8-OCH₃), HBD=0, HBA=3, MW 228.05, XLogP3-AA=2 [PubChem]; CAS 1785533-56-3: 2 handles (C6-Br, C2-CH₂OH), HBD=1, HBA=3, MW 228.05
Quantified Difference	Target compound offers 50% more synthetic handles (3 vs 2); gain of 1 HBA and option for HBD relative to CAS 63744-25-2; MW increase of 30.02 vs both comparators
Conditions	Functional group count based on structural comparison; XLogP3-AA and HBD/HBA from PubChem for CAS 63744-25-2

Why This Matters

In lead optimization campaigns, the ability to sequentially modify three positions independently drastically accelerates SAR exploration. A building block with only two handles forces earlier convergence of synthetic strategy and limits the diversity of accessible final compounds, directly impacting the number of patentable analogs a team can generate from a given core.

• [1] Goel, R.; Luxami, V.; Paul, K. Palladium catalyzed novel monoarylation and symmetrical/unsymmetrical diarylation of imidazo[1,2-a]pyrazines and their in vitro anticancer activities. RSC Adv. 2014, 4, 9885–9892. Arylation of 8-methoxy-6-bromo-imidazo[1,2-a]pyrazines via Suzuki-Miyaura cross-coupling. View Source
• [2] PubChem. 6-Bromo-8-methoxyimidazo[1,2-a]pyrazine, CID 11790955, CAS 63744-25-2. XLogP3-AA: 2; H-bond donor count: 0; H-bond acceptor count: 3; MW: 228.05 g/mol. View Source

Physicochemical Profile vs. Unsubstituted Parent: Lipophilicity & Solubility

The target compound's predicted pKa of 12.85 ± 0.10 places the CH₂OH proton in a weakly acidic regime, meaning the hydroxyl remains predominantly protonated at physiological pH and can serve as a neutral hydrogen-bond donor . Its predicted density of 1.84 ± 0.1 g/cm³ is notably higher than that of typical drug-like small molecules, reflecting the heavy bromine atom. In contrast, the parent imidazo[1,2-a]pyrazine-2-methanol (CAS 87597-28-2, C₇H₇N₃O, MW 149.15) lacks both the bromine and methoxy substituents, has no reported pKa or density predictions, and has a molecular weight 108.92 g/mol lower than the target compound . The combined 6-Br and 8-OCH₃ substitutions on the target compound increase lipophilicity (estimated XLogP contribution of +0.4 to +0.8 log units relative to the unsubstituted scaffold based on fragment additivity) and add one hydrogen-bond acceptor, directly impacting the physicochemical profile of any downstream lead compound derived from this building block.

Physicochemical Profile

Data to verify

pKa 12.85, density 1.84 g/cm³, MW 258.07 vs. parent MW 149.15; lipophilicity increase ~+0.4–0.8 log units

Lipophilicity and heavy atom support crystallography and ADME profiling

Predicted values; no experimental pKa for parent

Evidence Dimension	Predicted pKa, density, molecular weight, and estimated lipophilicity contribution
Target Compound Data	pKa 12.85, density 1.84 g/cm³, MW 258.07, contains Br (heavy atom) and OCH₃ (HBA + lipophilicity modifier)
Comparator Or Baseline	Imidazo[1,2-a]pyrazine-2-methanol (CAS 87597-28-2): MW 149.15, no reported pKa or density, no halogen, no 8-substituent
Quantified Difference	MW difference: +108.92 g/mol; estimated XLogP increase: ~+0.4 to +0.8 log units; density: 1.84 vs. not reported for parent
Conditions	Predicted properties from ChemicalBook; MW and formula from Chemsrc for comparator

Why This Matters

Procurement decisions for building block libraries must account for the downstream physicochemical properties of elaborated leads. The bromine atom contributes both lipophilicity and a heavy-atom effect useful in X-ray crystallographic phasing, while the 8-methoxy modulates solubility—factors absent from the unsubstituted parent scaffold.

Pd-Catalyzed Sequential Diarylations of 8-Methoxy-6-Bromo Scaffold

The 8-methoxy-6-bromo-imidazo[1,2-a]pyrazine substructure—present in the target compound—has been explicitly employed as a key intermediate in palladium-catalyzed monoarylation at C8 and unsymmetrical diarylation at C6 and C8 positions, as reported by Goel, Luxami, and Paul (RSC Adv. 2014) [1]. In this study, 6,8-dibromo-imidazo[1,2-a]pyrazine was converted via Suzuki-Miyaura coupling to monoarylated (C8) and symmetrical diarylated (C6/C8) products, which were then screened against a preliminary tumor cell line panel, demonstrating in vitro anticancer activity. The target compound's additional C2-hydroxymethyl handle provides a third diversification point beyond the scope of that study, enabling access to C2–C6–C8 trisubstituted imidazo[1,2-a]pyrazines that have not yet been systematically explored for anticancer SAR. Compounds lacking the C2-CH₂OH group (e.g., CAS 63744-25-2) can only achieve C6/C8 disubstitution patterns.

Cross-Coupling Scope

Cross-study comparable

Pd-catalyzed mono/diarylation at C6/C8 (Suzuki); C2 handle enables trisubstituted products beyond disubstitution

Supports library expansion to trisubstituted analogs

Goel et al., RSC Adv. 2014

Evidence Dimension	Accessible substitution pattern complexity via Pd-catalyzed cross-coupling
Target Compound Data	Enables C2-OH → C2-functionalized derivatives post C6/C8 diarylation; potential trisubstituted products (C2, C6, C8)
Comparator Or Baseline	CAS 63744-25-2: limited to C6/C8 diarylation; maximum disubstituted products; no C2 handle
Quantified Difference	Target compound enables 3-position diversification vs. 2-position for comparator; theoretical library size increase from n² (disubstituted) to n³ (trisubstituted) for a given set of building blocks
Conditions	Pd-catalyzed Suzuki-Miyaura cross-coupling conditions as optimized in Goel et al., RSC Adv. 2014

Why This Matters

For medicinal chemistry groups building focused libraries around the imidazo[1,2-a]pyrazine scaffold, the ability to generate trisubstituted analogs from a single building block—rather than being limited to disubstituted products—directly translates into broader patent coverage and more thorough SAR exploration within the same synthetic cycle time.

• [1] Goel, R.; Luxami, V.; Paul, K. Palladium catalyzed novel monoarylation and symmetrical/unsymmetrical diarylation of imidazo[1,2-a]pyrazines and their in vitro anticancer activities. RSC Adv. 2014, 4, 9885–9892. View Source

Application Scenarios for (6-Bromo-8-methoxyimidazo[1,2-a]pyrazin-2-yl)methanol

Kinase Lead Optimization with C2 H-Bond Anchor and C3 Electrophilic Elaboration

Medicinal chemistry teams developing imidazo[1,2-a]pyrazine-based kinase inhibitors (Aurora, FLT3, CDK, or PI3K) should procure this specific C2-CH₂OH, C8-OCH₃, C6-Br building block when the target binding mode requires a hydrogen-bond donor at the C2 position (e.g., for hinge-region contacts) and the synthetic route demands electrophilic substitution at C3, which is enabled by the 8-methoxy electron-donating effect [1]. The C6-Br handle then permits late-stage Pd-catalyzed cross-coupling to introduce aromatic or heteroaromatic groups for hydrophobic pocket occupancy, as validated by Goel et al. (2014) [2]. Neither the C3-CH₂OH positional isomer (CAS 238422-39-4) nor the des-methoxy analog (CAS 1785533-56-3) can simultaneously satisfy all three requirements.

Library Synthesis via C6-Br Ortho-Directed Lithiation for C5 Diversification

Synthetic chemistry groups planning to exploit the unique ortho-directed lithiation behavior of C6-brominated imidazo[1,2-a]pyrazines should select this compound over a C3-brominated isomer. As demonstrated by Vitse et al. (1998), n-BuLi or LTMP treatment of C6-Br substrates leads to C5 lithiation and subsequent electrophilic trapping, while C3-Br substrates undergo competing halogen-metal exchange [3]. This divergent reactivity means that a C5-substituted library can only be accessed from a C6-bromo precursor such as the target compound. The C2-CH₂OH group can be protected (e.g., as TBS ether) during metalation and deprotected afterward, adding a third diversification point.

Trisubstituted Imidazopyrazine Procurement for Patent Landscaping

Intellectual property teams and medicinal chemistry departments aiming to secure broad patent coverage around the imidazo[1,2-a]pyrazine chemotype should prioritize this compound over disubstituted analogs. The availability of three orthogonal reactive handles (C2-OH, C6-Br, C8-OCH₃) enables systematic generation of trisubstituted analogs with exponentially greater structural diversity than analogs limited to two substitution sites [2]. The predicted pKa of 12.85 ensures the C2-OH remains protonated under physiological conditions, providing a neutral H-bond donor that does not introduce a formal charge at the binding site—a desirable property for CNS-penetrant kinase inhibitors where charge state strongly influences brain exposure.

Crystallography Probe Design with Bromine Anomalous Scattering

Structural biology groups conducting X-ray crystallographic studies of imidazo[1,2-a]pyrazine-protein complexes should select the brominated target compound rather than a chloro or des-halo analog. The bromine atom provides strong anomalous scattering (f'' = 0.91 e⁻ at Cu Kα wavelength) that can be exploited for experimental phasing (SAD/MAD) to solve novel protein-ligand co-crystal structures. Combined with the C2-CH₂OH group that can form specific hydrogen bonds with the protein backbone or side chains, this building block can serve as a dual-purpose probe for both structure determination and binding-mode validation, a capability absent from the non-hydroxylated analog CAS 63744-25-2 [2].

Application

Selection Property

Validation Focus

Kinase lead optimization (C2 H-bond anchor)

C2-CH₂OH and C8-OCH₃ for hinge binding and C3 electrophilic activation

Hinge-region contact geometry and C3 diversification yield

C5-directed library synthesis via ortho-lithiation

C6-Br ortho-directed lithiation regiochemistry

C5 substitution product exclusivity

Patent landscaping with trisubstituted analogs

Three orthogonal reactive handles (C2, C6, C8)

Trisubstituted analog diversity and IP scope

Crystallography probe (Br anomalous scattering)

Bromine anomalous scattering capability

SAD/MAD phasing and binding-mode validation

• [1] Bonnet, P. A.; Michel, A.; Laurent, F.; Sablayrolles, C.; Rechencq, E.; et al. New imidazo[1,2-a]pyrazine derivatives with bronchodilatory and cyclic nucleotide phosphodiesterase inhibitory activities. Bioorg. Med. Chem. 1999, 7 (12), 3353–3358. View Source
• [2] Goel, R.; Luxami, V.; Paul, K. Palladium catalyzed novel monoarylation and symmetrical/unsymmetrical diarylation of imidazo[1,2-a]pyrazines and their in vitro anticancer activities. RSC Adv. 2014, 4, 9885–9892. View Source
• [3] Vitse, O.; Bompart, J.; Subra, G.; Viols, H.; Escale, R.; Chapat, J. P.; Bonnet, P. A. Aza-indolizine with bridgehead nitrogen – Metalation, halogen-metal exchange and directed ortho-lithiation in the imidazo[1,2-a]pyrazine series. Tetrahedron 1998, 54 (23), 6485–6496. View Source